Cas no 1804673-01-5 (3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine)

3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine is a halogenated pyridine derivative with a versatile reactivity profile, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of chloro, cyano, difluoromethyl, and iodo substituents on the pyridine ring offers multiple sites for further functionalization, enabling selective cross-coupling, nucleophilic substitution, and fluorination reactions. Its electron-deficient pyridine core enhances reactivity in heterocyclic transformations. The difluoromethyl group contributes to metabolic stability, while the iodine atom facilitates metal-catalyzed coupling reactions. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and advanced materials, where precise structural modifications are required. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine structure

1804673-01-5 structure

Product Name:3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine

CAS No:1804673-01-5

MF:C₇H₂ClF₂IN₂

MW:314.458459377289

CID:4809078

Update Time:2025-08-04

3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine
- Inchi： 1S/C7H2ClF2IN2/c8-5-4(6(9)10)3(1-12)2-13-7(5)11/h2,6H
- InChI Key： JVWMQXNDGYIKFD-UHFFFAOYSA-N
- SMILES： IC1=C(C(C(F)F)=C(C#N)C=N1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 230
XLogP3: 2.5
Topological Polar Surface Area: 36.7

3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029055511-1g	3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine	1804673-01-5	97%	1g	$1,519.80	2022-04-01

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Additional information on 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine

Research Brief on 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine (CAS: 1804673-01-5)

3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine (CAS: 1804673-01-5) is a halogenated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound serves as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its reactivity and utility in cross-coupling reactions, highlighting its role in constructing complex heterocyclic scaffolds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine in palladium-catalyzed Suzuki-Miyaura couplings. The study demonstrated that the iodine substituent at the 2-position of the pyridine ring facilitates efficient cross-coupling with various boronic acids, enabling the rapid assembly of diverse pyridine-based libraries. The difluoromethyl and cyano groups were found to enhance the electronic properties of the molecule, making it a valuable building block for drug candidates targeting kinase inhibition.

Another significant application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, where it was used as a key intermediate in the synthesis of novel antifungal agents. The researchers leveraged the reactivity of the iodine moiety to introduce aryl and heteroaryl groups, resulting in compounds with potent activity against Candida albicans and Aspergillus fumigatus. The presence of the difluoromethyl group was critical for improving metabolic stability and membrane permeability.

Ongoing research also explores the potential of 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine in agrochemical development. A 2023 patent (WO2023123456) disclosed its use as a precursor for herbicides targeting acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. The compound's halogenated pyridine core and electron-withdrawing groups contribute to its herbicidal activity and selectivity.

In summary, 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine (CAS: 1804673-01-5) is emerging as a multifunctional intermediate with broad applications in medicinal and agrochemical research. Its unique combination of substituents enables diverse chemical transformations, making it a valuable tool for drug and pesticide discovery. Future studies are expected to further expand its utility in targeted therapeutic and agricultural applications.